Cas no 88364-59-4 (6-Heptenenitrile, 2-methyl-)

• Product Name: 6-Heptenenitrile, 2-methyl-
• CAS No: 88364-59-4
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 635426
• PubChem ID: 14381060
• Update Time: 2025-04-19

6-Heptenenitrile, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-Heptenenitrile, 2-methyl-
• 2-methylhept-6-enenitrile
• 2-methyl-6-heptenenitrile
• SCHEMBL3124506
• DTXSID80559586
• 88364-59-4
• 2-methyl-hept-6-enenitrile

• Inchi： 1S/C8H13N/c1-3-4-5-6-8(2)7-9/h3,8H,1,4-6H2,2H3
• InChI Key： IPMNRFISFJTCBD-UHFFFAOYSA-N
• SMILES： N#CC(C)CCCC=C

Computed Properties

• Exact Mass: 123.104799419g/mol
• Monoisotopic Mass: 123.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8Ų